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Compound of Interest

Compound Name: Butyl tert-butylphosphonate

CAS No.: 91149-24-5

Cat. No.: B14362296

Get Quote

Part 1: Core Directive & Structural Definition
Structural Disambiguation
In the context of pharmaceutical development and organophosphorus chemistry, the term

"Butyl tert-butylphosphonate" can refer to distinct structural isomers. Precise identification is

paramount for regulatory compliance and synthetic success.

Target A: Di-tert-butyl phosphonate (CAS 13086-84-5)

Role: Key intermediate for H-phosphonate synthesis (e.g., Tenofovir disoproxil).

Structure:

Class: H-Phosphonate diester.

Key Feature: Direct P-H bond; two tert-butyl ester groups.

Target B: Dibutyl tert-butylphosphonate (CAS 29398-15-8)
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Role: Metal extractant; heavy metal scavenger.

Structure:

Class: Phosphonate diester (P-C bond).

Key Feature: Direct P-C bond (tert-butyl group on Phosphorus).

This guide prioritizes Target A (Di-tert-butyl phosphonate) due to its high relevance in drug

development, while providing comparative data for Target B to prevent analytical confusion.

Part 2: Spectroscopic Data (NMR, IR, MS)
Nuclear Magnetic Resonance (NMR) Spectroscopy
A. Di-tert-butyl phosphonate (Target A)
The presence of the P-H bond creates a distinctive scalar coupling pattern.

Nucleus

Chemical Shift
(

, ppm)

Multiplicity

Coupling
Constants (

, Hz)

Assignment

P NMR 3.0 – 5.0 Doublet (d) Hz
P atom (P-H

coupled)

H NMR 6.82 Doublet (d) Hz P-H proton

1.50 Singlet (s) -
t-Bu (

) protons

C NMR 82.5 Doublet (d) Hz
Quaternary C of

t-Bu

29.8 Doublet (d) Hz Methyl C of t-Bu
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Analyst Note: The massive coupling constant (

Hz) in the proton spectrum is the diagnostic fingerprint for the H-phosphonate

functionality. It often appears as two small satellites if the spectral window is narrow.

B. Dibutyl tert-butylphosphonate (Target B)
Lacks the P-H bond; characterized by the P-C bond to the tert-butyl group.

Nucleus

Chemical Shift
(

, ppm)

Multiplicity

Coupling
Constants (

, Hz)

Assignment

P NMR 38.0 – 42.0 Singlet/Multiplet -
P atom (P-C

bonded)

H NMR 1.15 Doublet (d) Hz
t-Bu protons on

P

4.05 Multiplet (m) - O-CH2 (Butyl)

1.65 Multiplet (m) - CH2 (Butyl)

0.95 Triplet (t) Hz CH3 (Butyl)

Infrared (IR) Spectroscopy
The IR spectrum provides rapid confirmation of the oxidation state and substitution pattern.
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Functional Group
Wavenumber (cm

)
Intensity Diagnostic Value

P-H Stretch 2430 – 2440 Medium/Sharp

Critical for Target A.

Confirms H-

phosphonate.

P=O Stretch 1250 – 1265 Strong

Present in both.

Indicates phosphyl

group.

P-O-C Stretch 990 – 1020 Strong
Indicates ester

linkage.

C-H Stretch 2970 – 2980 Medium Alkyl groups (t-Bu/Bu).

Mass Spectrometry (MS) - EI/ESI
Fragmentation patterns differ significantly due to the stability of the tert-butyl cation.

Di-tert-butyl phosphonate (Target A, MW 194.2)

Molecular Ion (

): 194 (Weak/Absent due to fragmentation).

Base Peak:

57 (

).

Diagnostic Fragments:

138 (

).

121 (

).
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82 (

equivalent).

Dibutyl tert-butylphosphonate (Target B, MW 250.3)

Molecular Ion (

): 250 (Detectable).

Base Peak:

57 (

) or

193 (

).

Diagnostic Fragments:

Loss of butyl chain (

).

McLafferty rearrangement products from the butyl ester.

Part 3: Experimental Protocols & Workflows
Synthesis & Validation Workflow (Tenofovir
Intermediate)
This protocol describes the generation of the active phosphonate species from Di-tert-butyl

phosphonate.

Protocol: In-Situ Activation for Nucleoside Phosphorylation

Preparation: Charge a flame-dried flask with Di-tert-butyl phosphonate (1.0 eq) and

anhydrous pyridine/DCM (1:1).
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Activation: Cool to 0°C. Add Pivaloyl chloride (1.5 eq) dropwise.

Mechanism:[1] Formation of the mixed anhydride.

Coupling: Cannulate the nucleoside (e.g., PMPA precursor) solution into the activated

phosphonate.

Oxidation: Treat the resulting H-phosphonate diester with Iodine/Water or

/Water to generate the phosphate.

Deprotection: The tert-butyl groups are removed via acid hydrolysis (TFA/DCM) to yield the

free phosphonic acid.

Visualization: Phosphonate Analysis Decision Tree

Unknown Phosphonate Sample

Step 1: IR Spectroscopy
Check 2400-2440 cm-1

Band Present (P-H)

Sharp Peak

Band Absent

No Peak

Target A: Di-tert-butyl phosphonate
31P: ~4 ppm (Doublet, J=692Hz) Step 2: 31P NMR Analysis

Shift < 20 ppm
(Other species)

Target B: Dibutyl tert-butylphosphonate
31P: ~40 ppm (Multiplet/Singlet)

Shift > 30 ppm
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Click to download full resolution via product page

Caption: Analytical logic flow for distinguishing H-phosphonates (Tenofovir precursors) from P-

C bonded phosphonates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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